Cas no 349614-05-7 (methyl 1-(4-chlorobenzoyl)-4-piperidinecarboxylate)

methyl 1-(4-chlorobenzoyl)-4-piperidinecarboxylate structure
349614-05-7 structure
Product Name:methyl 1-(4-chlorobenzoyl)-4-piperidinecarboxylate
CAS No:349614-05-7
MF:C14H16ClNO3
MW:281.734743118286
MDL:MFCD02082485
CID:3075089
PubChem ID:670261
Update Time:2025-08-03

methyl 1-(4-chlorobenzoyl)-4-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 1-(4-chlorobenzoyl)-4-piperidinecarboxylate
    • MFCD02082485
    • AG-670/15543208
    • 349614-05-7
    • 11N-918
    • AKOS000646874
    • Z24909710
    • methyl 1-[(4-chlorophenyl)carbonyl]piperidine-4-carboxylate
    • methyl 1-(4-chlorobenzoyl)piperidine-4-carboxylate
    • Oprea1_494313
    • methyl1-(4-chlorobenzoyl)piperidine-4-carboxylate
    • Oprea1_842247
    • CCG-287529
    • STK003650
    • Bionet2_000504
    • HMS1365G20
    • MDL: MFCD02082485
    • Inchi: 1S/C14H16ClNO3/c1-19-14(18)11-6-8-16(9-7-11)13(17)10-2-4-12(15)5-3-10/h2-5,11H,6-9H2,1H3
    • InChI Key: DFQSHQMQHOFSKC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(N1CCC(C(=O)OC)CC1)=O

Computed Properties

  • Exact Mass: 281.0818711Da
  • Monoisotopic Mass: 281.0818711Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 415.7±40.0 °C at 760 mmHg
  • Flash Point: 205.2±27.3 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

methyl 1-(4-chlorobenzoyl)-4-piperidinecarboxylate Security Information

methyl 1-(4-chlorobenzoyl)-4-piperidinecarboxylate Pricemore >>

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